Cas no 1343340-46-4 (2-methyloxane-4-sulfonyl chloride)

• Product Name: 2-methyloxane-4-sulfonyl chloride
• CAS No: 1343340-46-4
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• MDL: MFCD19653742
• CID: 4590702
• PubChem ID: 64137037
• Update Time: 2025-11-02

2-methyloxane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyloxane-4-sulfonyl chloride
• Tetrahydro-2-methyl-2H-pyran-4-sulfonyl chloride

• MDL： MFCD19653742
• Inchi： 1S/C6H11ClO3S/c1-5-4-6(2-3-10-5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： VROGUTHTGWATKA-UHFFFAOYSA-N
• SMILES： C1(C)OCCC(S(Cl)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-methyloxane-4-sulfonyl chloride

Comprehensive Guide to 2-Methyloxane-4-Sulfonyl Chloride (CAS No. 1343340-46-4): Properties, Applications, and Market Insights

2-Methyloxane-4-sulfonyl chloride (CAS No. 1343340-46-4) is a specialized sulfonyl chloride derivative with growing importance in organic synthesis and pharmaceutical research. This compound, characterized by its unique oxane ring structure and reactive sulfonyl chloride group, serves as a valuable building block for creating complex molecules. As researchers increasingly explore heterocyclic compounds for drug development, the demand for high-quality 2-methyloxane-4-sulfonyl chloride has seen steady growth in recent years.

The molecular structure of 2-methyloxane-4-sulfonyl chloride features a six-membered oxane ring (tetrahydropyran) with a methyl group at position 2 and a sulfonyl chloride moiety at position 4. This arrangement provides both stability and reactivity, making it particularly useful in nucleophilic substitution reactions. The compound typically appears as a colorless to pale yellow liquid with a molecular weight of 198.67 g/mol, though its exact physical properties may vary depending on purity and storage conditions.

In pharmaceutical applications, 2-methyloxane-4-sulfonyl chloride serves as a key intermediate for constructing sulfonamide derivatives, which are crucial in developing various therapeutic agents. Recent studies highlight its potential in creating enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's ability to introduce sulfonyl groups makes it valuable for structure-activity relationship (SAR) studies during drug optimization phases.

The chemical synthesis industry has shown increasing interest in CAS 1343340-46-4 due to its versatility in organic transformations. It participates effectively in cross-coupling reactions and serves as an excellent electrophile in carbon-heteroatom bond formation. Researchers particularly value its application in creating chiral sulfonates, which are important in asymmetric synthesis. The compound's stability under various reaction conditions makes it preferable to more sensitive sulfonylating agents.

From a commercial perspective, the market for 2-methyloxane-4-sulfonyl chloride has expanded alongside growing demand for specialty chemicals in pharmaceutical R&D. Manufacturers have developed improved synthesis routes to enhance yield and purity, responding to the need for high-quality research-grade chemicals. Current production methods focus on optimizing the sulfonation-chlorination sequence of appropriately substituted oxane precursors, with careful attention to reaction conditions that minimize byproducts.

Quality control of 2-methyloxane-4-sulfonyl chloride typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically >98% as determined by chromatographic analysis. Proper storage conditions—under inert atmosphere at controlled temperatures—are essential to maintain the compound's stability and prevent decomposition of the reactive sulfonyl chloride group.

Recent scientific literature highlights novel applications of 2-methyloxane-4-sulfonyl chloride in bioconjugation chemistry and materials science. Its ability to form stable linkages with amines and alcohols makes it useful for modifying biomolecules and creating functionalized polymers. These emerging applications align with current research trends in targeted drug delivery systems and smart materials, positioning this compound as a valuable tool for interdisciplinary research.

Environmental and safety considerations for handling CAS 1343340-46-4 follow standard laboratory protocols for reactive organosulfur compounds. While not classified as extremely hazardous, proper ventilation and personal protective equipment are recommended during use. The compound should be stored away from moisture and bases to prevent decomposition. These handling requirements are typical for sulfonylating agents and present no extraordinary challenges for experienced researchers.

The future outlook for 2-methyloxane-4-sulfonyl chloride appears promising as pharmaceutical companies invest more in heterocyclic drug candidates. Its unique structural features offer advantages in drug design, particularly for achieving desired pharmacokinetic properties. Ongoing research into sulfonamide-based therapeutics continues to drive demand for high-quality intermediates like this compound. Additionally, its potential applications in agrochemicals and specialty materials may further expand its market in coming years.

For researchers sourcing 2-methyloxane-4-sulfonyl chloride, it's important to verify suppliers' quality certifications and analytical data. Reputable manufacturers provide comprehensive certificates of analysis and material safety data sheets. The compound is typically available in research quantities from specialty chemical suppliers, with custom synthesis options for larger-scale requirements. Current market trends suggest stable availability, though lead times may vary depending on purity specifications and order volume.

In conclusion, 2-methyloxane-4-sulfonyl chloride (CAS No. 1343340-46-4) represents an important chemical building block with diverse applications in medicinal chemistry and organic synthesis. Its combination of structural features and reactivity profile makes it particularly valuable for creating sophisticated molecular architectures. As research into sulfonamide-containing compounds advances, this specialty chemical is likely to maintain its relevance in scientific and industrial applications, supported by ongoing improvements in synthesis and purification methodologies.